Cas no 942070-82-8 (4-Bromo-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole)

• Product Name: 4-Bromo-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
• CAS No: 942070-82-8
• MF: C₁₅H₁₇BBrNO₃
• MW: 350.015383481979
• CID: 2817748
• PubChem ID: 25000746
• Update Time: 2025-04-21

4-Bromo-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole Chemical and Physical Properties

Names and Identifiers

• 942070-82-8
• SCHEMBL13324273
• DTXSID30648398
• 4-BROMO-2-PHENYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)OXAZOLE
• 4-Bromo-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole

• Inchi： 1S/C15H17BBrNO3/c1-14(2)15(3,4)21-16(20-14)11-12(17)18-13(19-11)10-8-6-5-7-9-10/h5-9H,1-4H3
• InChI Key： DXYVMWGYFKNIRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(B2OC(C)(C)C(C)(C)O2)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 349.04849Da
• Monoisotopic Mass: 349.04849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų